N-(2,5-difluorophenyl)-2-(4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl)acetamide

• IUPAC Name: N-(2,5-difluorophenyl)-2-[4-(1-methyl-5-oxo-4-phenyl-1,2,4-triazol-3-yl)piperidin-1-yl]acetamide
• InChI: InChI=1S/C22H23F2N5O2/c1-27-22(31)29(17-5-3-2-4-6-17)21(26-27)15-9-11-28(12-10-15)14-20(30)25-19-13-16(23)7-8-18(19)24/h2-8,13,15H,9-12,14H2,1H3,(H,25,30)
• InChI Key: RWPCHVPZEZZVFH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=N1)C2CCN(CC2)CC(=O)NC3=C(C=CC(=C3)F)F)C4=CC=CC=C4
• Molecular Formula: C22H23F2N5O2
• Molecular Weight: 427.4 g/mol

Description

N-(2,5-difluorophenyl)-2-(4-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C22H23F2N5O2 and its molecular weight is 427.456. The purity is usually 95%.
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Scientific Research Applications

Chiral Oxazolopiperidone Lactams

Chiral oxazolopiperidone lactams, derived from phenylglycinol, serve as versatile intermediates for synthesizing piperidine-containing natural products and bioactive compounds. These lactams enable the enantioselective construction of a wide array of structurally diverse piperidine derivatives, highlighting their significance in medicinal chemistry and natural product synthesis. The methodology allows for regio- and stereocontrolled introduction of substituents, facilitating access to enantiopure polysubstituted piperidines and complex indole alkaloids, underscoring the compound's utility in pharmaceutical research (Escolano, Amat, & Bosch, 2006).

N-Derivatives as Potential Pesticides

Research into N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, including various fluorophenyl and chlorofluorophenyl acetamides, has revealed their potential as pesticides. X-ray powder diffraction techniques have characterized these compounds, providing insights into their structural properties and potential applications in agricultural chemistry. This work highlights the broader implications of N-derivatives in developing new pesticides and their contribution to agricultural science (Olszewska, Tarasiuk, & Pikus, 2011).

Synthesis and Antibacterial Activity

The synthesis of acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores has been explored for their antibacterial potentials. These compounds were evaluated against various bacterial strains, with certain derivatives showing significant growth inhibitory effects. This research indicates the potential of these synthesized compounds in developing new antibacterial agents, contributing to the fight against bacterial infections (Iqbal et al., 2017).

Pharmaceutical Research and Development

The exploration of N-substituted acetamide derivatives and their pharmacological applications underscores the importance of this compound in drug discovery and development. Investigations into their synthesis, structural characterization, and biological activities, such as antibacterial and antifungal properties, highlight the compound's versatility and potential as a precursor for developing new therapeutic agents. This research contributes to the pharmaceutical industry by providing a foundation for the design and synthesis of novel drugs (Various Authors).